Cas no 2228665-76-5 (1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol)

1-(3-Methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol is a specialized cyclopropylmethanol derivative featuring a methoxy-substituted oxazole moiety. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, combining a rigid cyclopropane ring with a heterocyclic oxazole group. The presence of the methoxy and hydroxyl functional groups enhances its potential as a versatile intermediate for further chemical modifications. Its stability and defined stereochemistry make it suitable for applications in the development of biologically active molecules or as a building block in complex organic syntheses. The compound’s distinct architecture may also offer advantages in studying structure-activity relationships in drug discovery.
1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol structure
2228665-76-5 structure
Product Name:1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol
CAS No:2228665-76-5
MF:C10H15NO3
MW:197.231003046036
CID:6258853
PubChem ID:165614102
Update Time:2025-10-08

1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol
    • [1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropyl]methanol
    • 2228665-76-5
    • EN300-1729905
    • Inchi: 1S/C10H15NO3/c1-9(2)5-10(9,6-12)7-4-8(13-3)11-14-7/h4,12H,5-6H2,1-3H3
    • InChI Key: KRFOAKYGXARFIZ-UHFFFAOYSA-N
    • SMILES: O1C(=CC(=N1)OC)C1(CO)CC1(C)C

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.5Ų

1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol Pricemore >>

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Additional information on 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228665-76-5)

The compound 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228665-76-5) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, featuring a methoxy-substituted oxazole ring fused with a dimethylcyclopropylmethanol moiety. This combination of functional groups makes it a promising candidate for various applications, including drug discovery and material science.

One of the key reasons for the growing interest in 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol is its potential role in the development of novel therapeutics. Researchers are particularly intrigued by its oxazole ring, a heterocyclic compound known for its bioactivity. The presence of the methoxy group further enhances its solubility and pharmacokinetic properties, making it a valuable scaffold for medicinal chemistry. Recent studies have explored its interactions with biological targets, raising questions like "How does 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol modulate enzyme activity?" and "What are the synthetic routes for this compound?"—topics frequently searched in academic databases.

From a synthetic chemistry perspective, the preparation of 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol involves multi-step reactions, often requiring precise control over reaction conditions. The cyclopropyl ring, known for its strain and reactivity, poses both challenges and opportunities for chemists. Innovations in catalysis and green chemistry have been applied to optimize its synthesis, aligning with the broader trend of sustainable chemical practices. Searches for "efficient synthesis of oxazole derivatives" and "cyclopropylmethanol applications" highlight the relevance of this compound in contemporary research.

Beyond pharmaceuticals, 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol has potential applications in agrochemicals and materials science. Its oxazole core is a common motif in pesticides and herbicides, while the methanol group offers versatility for further functionalization. This dual utility has led to increased scrutiny of its physicochemical properties, such as stability under various environmental conditions—a topic of interest for industrial applications. Questions like "What are the stability parameters of CAS 2228665-76-5?" are commonly encountered in technical forums.

In summary, 1-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228665-76-5) represents a fascinating intersection of chemistry and applied science. Its structural complexity, combined with its potential applications, makes it a subject of ongoing research and innovation. As the scientific community continues to explore its properties and uses, this compound is likely to remain a focal point in discussions about heterocyclic chemistry, drug design, and sustainable synthesis.

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